1-Acetoxy,2-(2 propenyl)-6-methylbenzene

• CAS No.: 1990-25-6
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: (2-methyl-6-prop-2-enylphenyl) acetate
• InChI: InChI=1S/C12H14O2/c1-4-6-11-8-5-7-9(2)12(11)14-10(3)13/h4-5,7-8H,1,6H2,2-3H3
• InChI Key: AFYNKGCTZIVFSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CC=C)OC(=O)C

Description

1-Acetoxy,2-(2 propenyl)-6-methylbenzene is a substituted benzene derivative featuring three distinct functional groups:

• Acetoxy group (OAc) at position 1.
• 2-propenyl (allyl) group at position 2.
• Methyl group (CH₃) at position 5.

Its molecular formula is C₁₂H₁₄O₂, with a molecular weight of 190.24 g/mol. The compound’s allyl and acetoxy groups suggest utility in pharmaceutical or agrochemical intermediates, though further research is needed to confirm these applications .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Below is a comparative analysis of key structural analogs:

Compound Name	Functional Groups & Positions	Molecular Formula	Key Properties/Applications	References
1-Acetoxy,2-(2 propenyl)-6-methylbenzene	OAc (1), CH₂CHCH₂ (2), CH₃ (6)	C₁₂H₁₄O₂	Unknown (inferred intermediate)	N/A
1-Acetoxy-2-methoxy-4-(1-propenyl)benzene	OAc (1), OCH₃ (2), CH₂CHCH₂ (4)	C₁₂H₁₄O₃	Research use; safety data available
4-[1-Oxo-3-aryl-2-propenyl]-3-phenylsydnones	Sydnone ring, propenyl, aryl groups	Variable	Anti-inflammatory, analgesic
1-[2-(Acetyloxy)-6-hydroxyphenyl]ethanone	OAc (2), OH (6), acetyl (1)	C₁₀H₁₀O₄	Synthetic flexibility (acetylation)

Key Observations:

Substitution Patterns: The target compound’s OAc and propenyl groups are shared with 1-Acetoxy-2-methoxy-4-(1-propenyl)benzene , but positional differences (e.g., methyl vs. methoxy) alter polarity and reactivity.

Synthesis Methods: Hydroxyacetophenones are synthesized via acetylation (e.g., acetic anhydride with ZnCl₂) or enzymatic catalysis (Pseudomonas cepacia lipase) . The target compound may follow similar acetylation routes. Sydnone derivatives require multi-step reactions, emphasizing their heterocyclic complexity .

Biological Activities: Sydnone analogs exhibit anti-inflammatory and analgesic properties due to their propenyl-aryl motifs . The target compound’s allyl group may confer similar bioactivity, though unverified. 1-Acetoxy-2-methoxy-4-(1-propenyl)benzene lacks reported bioactivity but is restricted to research settings .

Physical and Chemical Properties

While direct data for the target compound is absent, inferences can be drawn:

• Lipophilicity: The allyl and methyl groups likely increase hydrophobicity compared to hydroxyacetophenones (logP ~1.5–2.5).
• Melting Points: Hydroxyacetophenones melt at 74–76°C ; the target compound may exhibit lower melting points due to reduced polarity.